Cas no 30203-11-3 (3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline)

• Product Name: 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
• CAS No: 30203-11-3
• MF: C₂₄H₂₀N₂O₄S
• MW: 432.491604804993
• MDL: MFCD00054738
• CID: 88865
• PubChem ID: 87564582
• Update Time: 2025-05-25

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Chemical and Physical Properties

Names and Identifiers

• 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
• 3,3-(sulfonylbis(4,1-phenyleneoxy))-dianiline
• 3,3-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
• 4,4'-Bis(3-aminophenoxy)diphenyl sulfone
• Bis[4-(3-aminophenoxy)phenyl] Sulfone
• 3,3'-((Sulfonylbis(4,1-phenylene))-bis(oxy))dianiline
• 3,3'-Dimethyldiphenyl-4,4'-diamine
• 3-[4-[4-(3-aminophenoxy)phenyl]sulfonylphenoxy]aniline
• 3,3'-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
• Benzenamine, 3,3'-[sulfonylbis(4,1-phenyleneoxy)]bis-
• WCXGOVYROJJXHA-UHFFFAOYSA-N
• AK111145
• 3,3'-[sulphonylbis(4,1-phenyleneoxy)]dianiline
• Benzenamine, 3,3'-(sulfonylbis(4,1-phenyleneoxy))bis-
• 3,3'-(Sulphonylbis(4,1-phenyleneoxy))dianiline
• 4-(3-aminophenoxy)-1-{[4-(3-aminophenoxy)phenyl]sulfonyl}benzene
• Bis[4-(3-aminophenoxy)phenyl]sulfone
• 4,4'-bis(aminophenoxy)diphenylsulfone
• Z104478456
• Oprea1_727578
• DTXSID1067542
• B1681
• MFCD00054738
• 30203-11-3
• DS-5110
• FT-0659123
• J-017831
• 4,4-Bis(3-Aminophenoxy)Diphenyl Sulfone
• 3-(4-([4-(3-Aminophenoxy)phenyl]sulfonyl)phenoxy)aniline #
• 3,3'-(Sulfonylbis(4,1-phenyleneoxy))bisbenzenamine
• CS-W021785
• A820258
• AKOS001389246
• NS00028877
• CBDivE_005927
• SY036133
• EINECS 250-091-8
• SCHEMBL106661
• 3-{4-[4-(3-AMINOPHENOXY)BENZENESULFONYL]PHENOXY}ANILINE
• 3,3'-[SULFONYLBIS(4,1-PHENYLENEOXY)]BIS[BENZENAMINE]
• DB-410355

• MDL： MFCD00054738
• Inchi： 1S/C24H20N2O4S/c25-17-3-1-5-21(15-17)29-19-7-11-23(12-8-19)31(27,28)24-13-9-20(10-14-24)30-22-6-2-4-18(26)16-22/h1-16H,25-26H2
• InChI Key： WCXGOVYROJJXHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=C(C=1)N)(C1C=CC(=CC=1)OC1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 432.11400
• Monoisotopic Mass: 432.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: White powder
• Density: 1.336
• Melting Point: 134.0 to 137.0 deg-C
• Boiling Point: 648.7°C at 760 mmHg
• Flash Point: 346.1±30.1 °C
• Refractive Index: 1.6510 (estimate)
• PSA: 113.02000
• LogP: 7.51160
• Solubility: Not determined

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline

Recent Advances in the Study of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3)

The compound 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic sulfone derivative, characterized by its unique bis(oxy)aniline structure, has shown promising potential in various applications, including drug development, material science, and biomedical engineering. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to explore its full therapeutic and industrial potential.

One of the key areas of research has been the synthesis and optimization of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving sulfonylation and etherification, achieving a yield of over 85%. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.

In terms of biological activity, recent in vitro studies have demonstrated that 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline exhibits notable anti-inflammatory and antioxidant properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of this compound's role in material science. Researchers have investigated its use as a building block for high-performance polymers due to its thermal stability and mechanical strength. A recent publication in Advanced Materials (2023) described the synthesis of a novel polyimide incorporating 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline, which exhibited exceptional heat resistance and dielectric properties. Such materials could have applications in aerospace, electronics, and other high-tech industries.

Despite these promising findings, challenges remain in the clinical translation of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline. Pharmacokinetic studies are still in the early stages, and further in vivo research is needed to assess its safety and efficacy. Additionally, the compound's mechanism of action at the molecular level requires deeper investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and reduce potential toxicity.

In conclusion, 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3) represents a versatile and promising compound with applications spanning pharmaceuticals and materials science. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research and development. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate these findings into practical applications.